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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B3418444 Get Quote

Essential Safety and Handling of 2,3,5-Trimethacarb-
d3
For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of 2,3,5-
Trimethacarb-d3, a deuterated analog of the insecticide Trimethacarb. The following

procedures are based on the safety information available for the non-deuterated form, 2,3,5-

Trimethacarb, and are intended to serve as a comprehensive safety resource.

Chemical Safety Overview:

2,3,5-Trimethacarb is a carbamate insecticide. Carbamates are known to be cholinesterase

inhibitors and can be toxic if ingested, inhaled, or absorbed through the skin. The deuterated

form is expected to have similar toxicological properties. Therefore, handling 2,3,5-
Trimethacarb-d3 requires stringent safety measures to minimize exposure. It is described as a

brown crystalline solid and is not corrosive.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to ensure

personal safety when handling 2,3,5-Trimethacarb-d3.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[2][3]

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Unlined, elbow-length,

chemical-resistant gloves (e.g.,

nitrile, butyl, or neoprene).[2]

Prevents skin contact and

absorption. Leather or cotton

gloves are not suitable as they

can absorb the chemical.[2]

Body Protection

A clean, dry protective suit or

lab coat that covers the entire

body from wrists to ankles. For

higher exposure risk, chemical-

resistant coveralls are

recommended.[2][4]

Minimizes skin exposure to the

compound.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a P3 filter is

required if dust is generated or

if exposure limits may be

exceeded.[3] Work should be

conducted in a well-ventilated

area, preferably a chemical

fume hood.[3]

Prevents inhalation of the toxic

compound.

Operational Plan: Handling Procedures
Adherence to a strict handling protocol is crucial to minimize the risk of exposure.

Preparation:

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2,3,5-Trimethacarb-d3.

Designate a Work Area: All handling of the compound should be performed in a designated

area, such as a chemical fume hood, to control contamination.
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Assemble Materials: Ensure all necessary PPE, handling equipment (spatulas, weighing

paper, etc.), and waste containers are readily available.

Emergency Equipment: Confirm that an eyewash station and safety shower are accessible

and in good working order.[3]

Handling:

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Minimize Dust: Handle the solid material carefully to avoid generating dust.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3]

Weighing: If weighing the compound, do so within the fume hood on a tared and stable

surface.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to prevent

splashing.

Post-Handling:

Decontamination: Thoroughly clean the work area and any equipment used.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

handling, even if gloves were worn.[3]

Remove PPE: Remove PPE in the correct order to avoid cross-contamination.

Storage: Store 2,3,5-Trimethacarb-d3 in a tightly sealed, properly labeled container in a

cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan
All waste containing 2,3,5-Trimethacarb-d3 must be treated as hazardous waste and disposed

of according to local, state, and federal regulations.

Waste Collection:
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Solid Waste: Place any contaminated disposable items (e.g., gloves, weighing paper, paper

towels) in a designated, sealed, and clearly labeled hazardous waste container.

Unused Compound: The original container with any remaining compound should be

disposed of as hazardous waste. Do not attempt to wash it out into the general waste

stream.

Solutions: Any solutions containing 2,3,5-Trimethacarb-d3 should be collected in a labeled,

sealed hazardous waste container.

Disposal Procedure:

Segregate Waste: Keep waste containing 2,3,5-Trimethacarb-d3 separate from other

chemical waste streams unless instructed otherwise by your institution's environmental

health and safety (EHS) office.

Labeling: Ensure all waste containers are accurately labeled with the chemical name and

hazard information.

Arrange for Pickup: Contact your institution's EHS office to arrange for the proper disposal of

the hazardous waste.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling and disposing of

2,3,5-Trimethacarb-d3 in a laboratory setting.
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Safe Handling and Disposal Workflow for 2,3,5-Trimethacarb-d3

Preparation
- Review SDS

- Designate work area
- Assemble PPE & materials

- Check safety equipment

Don Personal Protective Equipment
- Chemical safety goggles
- Chemical-resistant gloves

- Lab coat/coveralls
- Respirator (if needed)

Proceed to handling

Handling in Fume Hood
- Minimize dust generation

- Avoid contact
- Weighing & solution prep

Enter designated work area

Post-Handling Procedures
- Decontaminate work area
- Wash hands thoroughly

- Doff PPE correctly

Complete experiment

Waste Segregation & Collection
- Solid waste container

- Unused compound container
- Solution waste container

Generate waste

Proper Storage
- Tightly sealed container

- Labeled correctly
- Cool, dry, ventilated area

For unused material

Hazardous Waste Disposal
- Label waste containers
- Contact EHS for pickup

After collection

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2,3,5-Trimethacarb-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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